Cas no 270564-49-3 (Sodium Butyrate-d7)

• Product Name: Sodium Butyrate-d7
• CAS No: 270564-49-3
• MF: C₄H₇NaO₂
• MW: 117.130084276199
• CID: 247982
• PubChem ID: 90471237
• Update Time: 2025-05-24

Sodium Butyrate-d7 Chemical and Physical Properties

Names and Identifiers

• Butanoic-d7 acid,sodium salt (9CI)
• SODIUM BUTYRATE-D7
• SCHEMBL18582300
• D99352
• Sodium;2,2,3,3,4,4,4-heptadeuteriobutanoate
• 270564-49-3
• Sodium Butyrate-d7

• Inchi： 1S/C4H8O2.Na/c1-2-3-4(5)6;/h2-3H2,1H3,(H,5,6);/q;+1/p-1/i1D3,2D2,3D2;
• InChI Key： MFBOGIVSZKQAPD-DEPOAORMSA-M
• SMILES： [Na+].[O-]C(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 117.07800
• Monoisotopic Mass: 117.078
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 53.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• PSA: 40.13000
• LogP: -0.46360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates

Additional information on Sodium Butyrate-d7

Sodium Butyrate-d7: A Comprehensive Overview

Sodium Butyrate-d7, also known by its CAS number 270564-49-3, is a compound that has garnered significant attention in recent scientific research due to its unique properties and applications. This compound is a deuterated derivative of sodium butyrate, which is a well-known short-chain fatty acid (SCFA) with established roles in gut health, metabolism, and epigenetic regulation. The addition of deuterium in the form of d7 signifies that seven hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This modification imparts distinct chemical and physical properties to the compound, making it valuable for various research and industrial applications.

The synthesis of Sodium Butyrate-d7 involves advanced chemical processes that ensure high purity and isotopic enrichment. Researchers have developed efficient methods to produce this compound at scale, which has been crucial for its growing demand in academic and commercial settings. The compound's structure, with its four-carbon chain and terminal carboxylate group, makes it highly soluble in water, a property that facilitates its use in aqueous-based experiments and formulations.

One of the most notable applications of Sodium Butyrate-d7 is in metabolic studies. Due to its deuterated nature, it serves as an excellent tracer in metabolic flux analysis (MFA), allowing scientists to track the movement and transformation of molecules within biological systems with unprecedented precision. Recent studies have utilized this compound to investigate the dynamics of lipid metabolism, particularly in conditions such as obesity and diabetes, where understanding fatty acid turnover is critical.

In addition to metabolic research, Sodium Butyrate-d7 has found applications in epigenetics and gene regulation. Sodium butyrate itself is known to inhibit histone deacetylases (HDACs), enzymes that play a key role in chromatin remodeling and gene expression. The deuterated version retains this activity while providing researchers with a tool to study these processes under controlled isotopic conditions. Emerging research highlights its potential in developing therapeutic strategies for diseases characterized by dysregulated gene expression, such as cancer and neurodegenerative disorders.

The pharmacokinetics and bioavailability of Sodium Butyrate-d7 have also been subjects of recent investigations. Studies employing mass spectrometry-based techniques have demonstrated that the compound exhibits favorable absorption profiles, making it suitable for oral administration in preclinical models. These findings have implications for its potential use as a diagnostic agent or a component in drug delivery systems.

Another area where Sodium Butyrate-d7 has shown promise is in gut microbiota research. As a SCFA, it plays a pivotal role in maintaining gut homeostasis by serving as an energy source for colonocytes and modulating microbial communities. The deuterated form allows researchers to distinguish between endogenous and exogenous sources of butyrate, providing deeper insights into gut microbiome dynamics and host-microbiota interactions.

Recent advancements in analytical chemistry have further enhanced the utility of Sodium Butyrate-d7. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) enable precise characterization of the compound's isotopic composition and structural integrity. These tools are essential for ensuring the quality and consistency of Sodium Butyrate-d7 used in research settings.

In conclusion, Sodium Butyrate-d7 (CAS No: 270564-49-3) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique properties as a deuterated derivative make it an invaluable tool for metabolic studies, epigenetic research, pharmacokinetic analysis, and gut microbiota investigations. As scientific understanding continues to evolve, the demand for high-quality Sodium Butyrate-d7 is expected to grow, driven by its ability to provide novel insights into complex biological systems.